Cas no 1374869-06-3 (3-amino-5-(4-methyl-1-piperazinyl)-Benzoic acid methyl ester)

3-amino-5-(4-methyl-1-piperazinyl)-Benzoic acid methyl ester structure
1374869-06-3 structure
Product name:3-amino-5-(4-methyl-1-piperazinyl)-Benzoic acid methyl ester
CAS No:1374869-06-3
MF:C13H19N3O2
MW:249.30886
CID:1105473
PubChem ID:118394767

3-amino-5-(4-methyl-1-piperazinyl)-Benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-amino-5-(4-methyl-1-piperazinyl)-Benzoic acid methyl ester
    • SCHEMBL17113222
    • DB-402184
    • methyl 3-amino-5-(4-methylpiperazin-1-yl)benzoate
    • 1374869-06-3
    • Inchi: InChI=1S/C13H19N3O2/c1-15-3-5-16(6-4-15)12-8-10(13(17)18-2)7-11(14)9-12/h7-9H,3-6,14H2,1-2H3
    • InChI Key: ZGOCXSYIJSKGNU-UHFFFAOYSA-N
    • SMILES: CN1CCN(CC1)C2=CC(=CC(=C2)N)C(=O)OC

Computed Properties

  • Exact Mass: 249.147726857g/mol
  • Monoisotopic Mass: 249.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 58.8Ų

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